Cas no 480390-86-1 (Methyl 4-(3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoate)

• Product Name: Methyl 4-(3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoate
• CAS No: 480390-86-1
• MF: C₁₇H₁₁F₃N₂O₃
• MW: 348.276054620743
• CID: 1023797
• PubChem ID: 17381484
• Update Time: 2025-04-20

Methyl 4-(3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoate
• AGN-PC-01G566
• ANW-62102
• CTK8B9146
• methyl 4-[3-(4-trifluoromethylphenyl)-1,2,4-oxadiazol-5-yl]benzoate
• SureCN5206371
• DTXSID90589551
• A849461
• Methyl 4-{3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}benzoate
• 480390-86-1
• SR-01000139082
• SR-01000139082-1
• DB-334829
• AKOS000572645
• 4-[3-(4-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid methyl ester
• Methyl4-(3-(4-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)benzoate
• SCHEMBL5206371
• methyl 4-[3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]benzoate

• MDL： MFCD06124286
• Inchi： 1S/C17H11F3N2O3/c1-24-16(23)12-4-2-11(3-5-12)15-21-14(22-25-15)10-6-8-13(9-7-10)17(18,19)20/h2-9H,1H3
• InChI Key： JXTKFZNKWDNBPZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NOC(C2C=CC(C(=O)OC)=CC=2)=N1)(F)F

Computed Properties

• Exact Mass: 348.07217670g/mol
• Monoisotopic Mass: 348.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.2Ų